Cas no 146374-30-3 (N-[(2-Methylphenyl)sulfonyl]-3-nitroBenzamide)

• Product Name: N-[(2-Methylphenyl)sulfonyl]-3-nitroBenzamide
• CAS No: 146374-30-3
• MF: C₁₄H₁₂N₂O₅S
• MW: 320.320482254028
• CID: 2109910
• Update Time: 2023-08-04

N-[(2-Methylphenyl)sulfonyl]-3-nitroBenzamide Chemical and Physical Properties

Names and Identifiers

• N-[(2-methylphenyl)sulfonyl]-3-nitroBenzamide
• KFGRAVLKQNCFRN-UHFFFAOYSA-N
• 1-(2-methylphenylsulphonylaminocarbonyl)-3-nitrobenzene
• N-[(2-Methylphenyl)sulfonyl]-3-nitroBenzamide

• Inchi： 1S/C14H12N2O5S/c1-10-5-2-3-8-13(10)22(20,21)15-14(17)11-6-4-7-12(9-11)16(18)19/h2-9H,1H3,(H,15,17)
• InChI Key： KFGRAVLKQNCFRN-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C)(NC(C1C=CC=C(C=1)[N+](=O)[O-])=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 522
• Topological Polar Surface Area: 117